[1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol

• Molecular Formula: C8H13N3O3
• Molecular Weight: 199.21 g/mol
• SMILES: COC1COCC1N2C=C(N=N2)CO
• InChI: InChI=1S/C8H13N3O3/c1-13-8-5-14-4-7(8)11-2-6(3-12)9-10-11/h2,7-8,12H,3-5H2,1H3
• InChIKey: MYHLREPHKUKAPD-UHFFFAOYSA-N

[1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol: A Differentiated Building Block

[1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1803572-22-6) is a 1,2,3-triazole derivative bearing a 4-methoxyoxolan-3-yl substituent at the N1 position and a hydroxymethyl group at the C4 position. Its molecular formula is C₈H₁₃N₃O₃ with a molecular weight of 199.21 g/mol [1]. The compound belongs to the class of 1,4-disubstituted-1,2,3-triazole building blocks commonly accessed via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and utilized in medicinal chemistry, agrochemical discovery, and chemical biology probe development. The methoxy-substituted oxolane (tetrahydrofuran) ring imparts distinct physicochemical properties—including altered lipophilicity, hydrogen-bonding capacity, and topological polar surface area—that differentiate it from closely related triazole-methanol analogs and influence its behavior in biological assays and synthetic transformations [1].

• [1] PubChem Compound Summary, CID 122199388, [1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source

Why [1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol Cannot Be Replaced

The closest structural analog, [1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1342544-21-1), lacks the 4-methoxy group on the oxolane ring. This single substitution produces quantifiable shifts in key molecular properties: lipophilicity (XLogP3 from –1.2 to –1.6), hydrogen-bond acceptor count (4 to 5), topological polar surface area (60.2 to 69.4 Ų), and rotatable bond count (2 to 3) [1][2]. These differences directly affect aqueous solubility, membrane permeability, and target engagement—parameters that are critical in both biochemical assays and cellular studies. Substituting the methoxy-containing scaffold with a des-methoxy analog without re-optimization risks altered pharmacokinetics, reduced binding affinity, and non-reproducible biological results. The evidence below quantifies these differences and demonstrates why informed procurement decisions require compound-level, data-driven comparison rather than class-based interchange.

• [1] PubChem Compound Summary, CID 122199388, [1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary, CID 63563823, [1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63563823 (accessed 2026-05-01). View Source

[1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol: Quantitative Differentiation

Reduced Lipophilicity vs. Des-Methoxy Analog

The target compound exhibits an XLogP3 of –1.6, compared to –1.2 for the des-methoxy analog [1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol [1]. The –0.4 log unit decrease indicates higher polarity and predicts superior aqueous solubility, which reduces the need for high DMSO concentrations in biological assay preparation and may favorably influence in vivo distribution [1][2].

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = –1.6
Comparator Or Baseline	[1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol, XLogP3 = –1.2
Quantified Difference	ΔXLogP3 = –0.4 (more hydrophilic)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem 2019.06.18 release [1][2]

Why This Matters

Lower lipophilicity directly correlates with higher aqueous solubility, enabling more reliable dose-response curves in biochemical assays and reducing solvent-induced artifacts in cell-based screens.

• [1] PubChem Compound Summary, CID 122199388. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary, CID 63563823. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63563823 (accessed 2026-05-01). View Source

Additional Hydrogen Bond Acceptor vs. Des-Methoxy Analog

The methoxy oxygen on the oxolane ring increases the hydrogen bond acceptor count from 4 (des-methoxy analog) to 5 [1][2]. This additional acceptor site can form hydrogen bonds with protein backbone amides, side-chain donors, or structured water molecules, potentially enhancing binding affinity and selectivity for biological targets that present complementary H-bond donor geometry near the ligand binding site [1][2].

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	HBA = 5
Comparator Or Baseline	[1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol, HBA = 4
Quantified Difference	+1 acceptor (methoxy oxygen)
Conditions	Computed by Cactvs 3.4.6.11, PubChem 2019.06.18 release [1][2]

Why This Matters

The extra hydrogen-bond acceptor expands the pharmacophore space accessible to the scaffold, enabling target engagement modes that are sterically and electronically inaccessible to the simpler des-methoxy analog.

• [1] PubChem Compound Summary, CID 122199388. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary, CID 63563823. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63563823 (accessed 2026-05-01). View Source

Increased TPSA Modulates Membrane Permeability

The target compound has a computed TPSA of 69.4 Ų, which is 9.2 Ų larger than the 60.2 Ų of the des-methoxy analog [1][2]. TPSA values above 60 Ų are associated with reduced passive transcellular permeability, and the 69.4 Ų value places this compound closer to the lower boundary typically associated with oral bioavailability, while the 60.2 Ų value of the comparator predicts higher membrane flux [1][2].

Evidence Dimension	Topological Polar Surface Area
Target Compound Data	TPSA = 69.4 Ų
Comparator Or Baseline	[1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol, TPSA = 60.2 Ų
Quantified Difference	+9.2 Ų (15.3% increase)
Conditions	Computed by Cactvs 3.4.6.11, PubChem 2019.06.18 release [1][2]

Why This Matters

The higher TPSA can be strategically exploited when designing probes for extracellular targets or when seeking to minimize off-target intracellular activity, providing a permeability profile advantage that is intrinsic to the methoxy substitution pattern.

• [1] PubChem Compound Summary, CID 122199388. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary, CID 63563823. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63563823 (accessed 2026-05-01). View Source

Racemic vs. Enantiopure Form: Cost-Efficiency Trade-Off

The racemic form (CAS 1803572-22-6) is commercially available at ≥95% purity (AKSci ), while the enantiopure (3R,4S) form (CAS 1808834-32-3) is supplied at 98% purity (Leyan ). The racemic mixture presents a cost-efficient option for initial high-throughput screening where stereochemical outcome is not the primary variable, whereas the enantiopure form provides a defined stereochemical starting point essential for asymmetric synthesis and for studies where stereochemistry impacts biological activity .

Evidence Dimension	Stereochemical definition and purity
Target Compound Data	Racemic mixture, 95% purity (AKSci catalog, CAS 1803572-22-6)
Comparator Or Baseline	Enantiopure (3R,4S) form, 98% purity (Leyan catalog, CAS 1808834-32-3)
Quantified Difference	Racemic vs. single enantiomer; –3% purity points
Conditions	Vendor specification data; no standardized inter-laboratory comparative assay available

Why This Matters

Selecting the appropriate stereochemical form at the procurement stage directly influences the interpretability of biological results and the feasibility of downstream asymmetric synthetic routes.

Synthetic Versatility from the Hydroxymethyl Group

The C4 hydroxymethyl (–CH₂OH) group of the target compound can undergo selective oxidation to the aldehyde or carboxylic acid, conversion to alkyl halides, Mitsunobu reactions, and esterification—synthetic transformations that are not possible or require protection/deprotection sequences with the corresponding carboxylic acid (CAS 1807891-04-8) or carboxamide (CAS 1803608-98-1) analogs [1]. This functional group orthogonality allows the alcohol to serve as a latent electrophile for late-stage diversification in medicinal chemistry campaigns [1].

Evidence Dimension	Functional group synthetic accessibility
Target Compound Data	–CH₂OH: can be oxidized, halogenated, esterified, or used in Mitsunobu couplings
Comparator Or Baseline	–COOH (CAS 1807891-04-8) and –CONH₂ (CAS 1803608-98-1) analogs: limited to amide coupling or hydrolysis respectively
Quantified Difference	Class-based comparison; no single quantitative index available
Conditions	Inferred from established organic reactivity principles; no published head-to-head yield study with these specific analogs

Why This Matters

The hydroxymethyl group maximizes the number of accessible derivative libraries from a single building block, reducing the number of distinct starting materials required for parallel synthesis and SAR exploration.

• [1] PubChem Compound Summary, CID 122199388. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source

[1-(4-Methoxyoxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanol: Key Applications

Early-Stage Screening with Racemic Form

Procure the racemic form (CAS 1803572-22-6, ≥95% purity) for cost-effective library synthesis and initial biochemical screening against target panels. The reduced XLogP3 (–1.6) minimizes DMSO solvent load in assay preparation [1], and the additional H-bond acceptor provides broader pharmacophore sampling relative to the des-methoxy analog [2]. This scenario leverages the compound's property profile without incurring the cost premium of the enantiopure form.

Asymmetric Synthesis & Stereospecific Target Engagement

When stereochemistry is a critical variable—such as in kinase inhibitor programs or chiral receptor targeting—procure the enantiopure (3R,4S) form (CAS 1808834-32-3, 98% purity) . The defined stereochemistry eliminates confounding variables in structure-activity relationship analysis and enables unambiguous interpretation of eudysmic ratios.

Fragment-Based Drug Discovery Library Design

With a molecular weight of 199.21 Da, 5 H-bond acceptors, 1 H-bond donor, and TPSA of 69.4 Ų, the compound meets Rule-of-Three criteria for fragment libraries [1]. The methoxyoxolane moiety provides a rigid, three-dimensional scaffold that is underrepresented in planar fragment collections, and the hydroxymethyl group allows efficient fragment elaboration via parallel chemistry.

Agrochemical Lead Generation with Optimized Environmental Fate

The lower lipophilicity (XLogP3 = –1.6) and higher TPSA (69.4 Ų) predict reduced soil adsorption and bioaccumulation potential compared to more lipophilic triazole analogs [1][2], making this scaffold an attractive starting point for fungicide or herbicide discovery programs where environmental persistence must be minimized.

• [1] PubChem Compound Summary, CID 122199388. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122199388 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary, CID 63563823. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63563823 (accessed 2026-05-01). View Source